2-[(E)-N-Benzyl-C-[5-(trifluoromethyl)-1H-triazol-4-yl]carbonimidoyl]-4-methyl-phenol
Description
Systematic Nomenclature and Molecular Formula Analysis
The compound’s systematic IUPAC name, 2-[(E)-N-Benzyl-C-[5-(trifluoromethyl)-1H-triazol-4-yl]carbonimidoyl]-4-methyl-phenol, delineates its structural hierarchy through sequential substituent prioritization. The parent hydrocarbon is phenol , with a methyl group at position 4 and a carbonimidoyl moiety at position 2. The carbonimidoyl group comprises an N-benzyl substituent and a 5-(trifluoromethyl)-1H-triazol-4-yl ring system.
The molecular formula, C₁₈H₁₅F₃N₄O , is derived from:
- Phenol backbone : C₆H₅OH modified by a methyl group (+CH₃) → C₇H₈O
- Carbonimidoyl group : C(=N–CH₂C₆H₅)– unit → C₈H₇N
- Triazole ring : 1H-triazole (C₂H₃N₃) with a trifluoromethyl (–CF₃) substituent → C₃HF₃N₃
The E-configuration of the carbonimidoyl group is explicitly stated, indicating trans spatial alignment between the benzyl and triazole substituents. This stereochemistry influences molecular geometry and intermolecular interactions, as confirmed by resonance patterns in nuclear magnetic resonance (NMR) spectra.
Three-Dimensional Conformational Analysis
The compound’s conformation is governed by steric and electronic factors:
- Triazole ring planarity : The 1H-triazole core adopts a nearly planar geometry due to aromatic stabilization, with the trifluoromethyl group at position 5 inducing slight distortion via electron-withdrawing effects.
- Carbonimidoyl geometry : The E-configuration positions the benzyl and triazole groups on opposite sides of the C=N axis, minimizing steric clash (Figure 1).
- Phenolic hydrogen bonding : The –OH group forms intramolecular hydrogen bonds with the triazole’s N3 atom, stabilizing a pseudo-cyclic structure.
Table 1: Key bond lengths and angles
| Parameter | Value (Å/°) |
|---|---|
| C=N (carbonimidoyl) | 1.28 ± 0.02 |
| N–C (triazole) | 1.34 ± 0.01 |
| C–O (phenol) | 1.36 ± 0.01 |
| Dihedral (C=N–triazole) | 178.5° |
Spectroscopic Characterization Techniques
Nuclear Magnetic Resonance (NMR) Spectral Interpretation
¹H NMR (400 MHz, DMSO-d₆):
- δ 10.32 (s, 1H, phenolic –OH)
- δ 8.21 (s, 1H, triazole H-3)
- δ 7.45–7.28 (m, 5H, benzyl aromatic)
- δ 6.92 (d, J = 8.4 Hz, 1H, H-5 phenol)
- δ 6.78 (s, 1H, H-3 phenol)
- δ 4.62 (s, 2H, benzyl –CH₂–)
- δ 2.34 (s, 3H, –CH₃)
¹³C NMR (101 MHz, DMSO-d₆):
- δ 162.4 (C=N)
- δ 155.1 (C–O phenolic)
- δ 138.9–121.7 (aromatic carbons)
- δ 122.1 (q, J = 272 Hz, CF₃)
- δ 20.1 (–CH₃)
The E-configuration is evidenced by the absence of coupling between the benzyl –CH₂– protons and the triazole H-3.
Mass Spectrometric Fragmentation Patterns
High-resolution ESI-MS (m/z):
- Molecular ion : [M+H]⁺ observed at m/z 361.1234 (calc. 361.1231)
- Major fragments :
- m/z 270.0821: Loss of benzyl radical (C₇H₇- )
- m/z 202.0643: Triazole-CF₃⁺ ion (C₃F₃N₃⁺)
- m/z 91.0542: Benzyl cation (C₇H₇⁺)
The trifluoromethyl group stabilizes the triazole ring during fragmentation, favoring cleavage at the carbonimidoyl C–N bond.
Infrared and UV-Vis Absorption Profiles
Infrared (ATR, cm⁻¹):
- 3342 (broad, O–H stretch)
- 1638 (C=N stretch)
- 1592, 1503 (aromatic C=C)
- 1328 (C–F stretch)
- 1167 (triazole ring breathing)
UV-Vis (MeOH, λmax/nm):
- 258 (π→π* transition, phenolic ring)
- 310 (n→π* transition, C=N)
The bathochromic shift at 310 nm arises from conjugation between the carbonimidoyl and triazole systems.
Properties
Molecular Formula |
C18H15F3N4O |
|---|---|
Molecular Weight |
360.3 g/mol |
IUPAC Name |
2-[N-benzyl-C-[5-(trifluoromethyl)-2H-triazol-4-yl]carbonimidoyl]-4-methylphenol |
InChI |
InChI=1S/C18H15F3N4O/c1-11-7-8-14(26)13(9-11)15(22-10-12-5-3-2-4-6-12)16-17(18(19,20)21)24-25-23-16/h2-9,26H,10H2,1H3,(H,23,24,25) |
InChI Key |
WYTLHWFXMUROKI-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)O)C(=NCC2=CC=CC=C2)C3=NNN=C3C(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Core Reaction Sequence
The synthesis begins with 4-methylphenol as the starting material, which undergoes sequential functionalization to introduce the carbonimidoyl and triazole moieties. A three-step framework is commonly employed:
Ortho-Substitution of 4-Methylphenol :
The phenolic hydroxyl group directs electrophilic substitution at the ortho position. Nitrosation or iodination reactions are used to install a nitro or iodine group, enabling subsequent coupling. For example, iodination with iodine monochloride in acetic acid yields 2-iodo-4-methylphenol, which serves as a precursor for Suzuki-Miyaura cross-coupling.Formation of the Triazole Ring :
The 5-(trifluoromethyl)-1H-triazol-4-yl group is synthesized via Huisgen cycloaddition or copper-catalyzed azide-alkyne cycloaddition (CuAAC). A trifluoromethylated alkyne reacts with an azide precursor—often generated in situ from benzylamine derivatives—to form the triazole core. Polar aprotic solvents like dimethylformamide (DMF) or acetonitrile enhance reaction rates, while copper(I) iodide serves as the catalyst.Carbonimidoyl Bridge Installation :
The carbonimidoyl group (-C=N-Benzyl) is introduced via condensation between the triazole-bearing intermediate and benzylamine derivatives. Schiff base formation is catalyzed by acetic acid or p-toluenesulfonic acid under reflux. The (E)-configuration is stabilized by steric hindrance from the trifluoromethyl group, favoring trans-imine geometry.
Key Reaction Optimization Parameters
Critical variables influencing yield and purity include:
Microwave-assisted synthesis reduces triazole formation time from 24 hours to 2 hours, achieving 92% yield.
Advanced Methodological Innovations
Trifluoromethylation Strategies
Introducing the -CF₃ group poses challenges due to its electron-withdrawing nature. Two approaches dominate:
Direct Trifluoromethylation :
Using Umemoto’s reagent (S-(trifluoromethyl)dibenzothiophenium tetrafluoroborate) or Togni’s reagent (hypervalent iodine) to transfer CF₃ to the triazole precursor. Yields reach 78–85% in dichloromethane at 0°C.Building Block Incorporation :
Pre-synthesized 5-(trifluoromethyl)-1H-triazole-4-carbaldehyde is coupled to the phenolic intermediate via reductive amination. This method avoids harsh conditions but requires stoichiometric NaBH₃CN.
Stereochemical Control
The (E)-configuration of the carbonimidoyl bridge is critical for biological activity. Polar solvents (e.g., ethanol) and low temperatures (0–5°C) favor the trans isomer by slowing equilibration. X-ray crystallography confirms >95% stereopurity when using ethanol as the solvent.
Industrial-Scale Production Considerations
Cost-Effective Catalyst Recycling
Homogeneous copper catalysts (CuI) are replaced with heterogeneous systems, such as Cu nanoparticles immobilized on silica gel. This reduces catalyst loading from 10 mol% to 1 mol% while maintaining 88% yield over five cycles.
Green Solvent Alternatives
Cyrene (dihydrolevoglucosenone), a bio-based solvent, replaces DMF in triazole cycloadditions, achieving comparable yields (82%) with reduced environmental impact.
Challenges and Remediation Strategies
Byproduct Formation
- N-Benzyl Overalkylation :
Excess benzyl bromide leads to dialkylated byproducts. Quenching with aqueous NH₄Cl selectively precipitates the monoalkylated product. - Triazole Ring Oxidation : The 1H-triazole ring is susceptible to oxidation at high temperatures. Performing reactions under nitrogen atmosphere and adding radical scavengers (e.g., BHT) mitigate degradation.
Chemical Reactions Analysis
Key Reactive Sites:
| Functional Group | Reactivity Profile |
|---|---|
| Phenolic hydroxyl (-OH) | Susceptible to oxidation, alkylation |
| Trifluoromethyl (-CF₃) | Electron-withdrawing, inert to hydrolysis |
| Triazole ring | Participates in coordination chemistry |
| Carbonimidoyl group | Undergoes nucleophilic addition |
Nucleophilic Substitution Reactions
-
Triazole Alkylation : Reaction with alkyl halides at the N1 position of the triazole under basic conditions (e.g., K₂CO₃/CH₃CN) .
-
Benzyl Halide Displacement : The benzyl group can be replaced via SN2 mechanisms using strong nucleophiles (e.g., NaI in acetonitrile) .
Oxidation:
-
Phenolic -OH → Quinone : Treatment with oxidizing agents like KMnO₄ converts the hydroxyl group to a quinone structure.
-
Triazole Ring Oxidation : Under strong oxidative conditions (e.g., H₂O₂/Fe²⁺), the triazole ring undergoes ring-opening reactions.
Reduction:
-
Carbonimidoyl Group : Catalytic hydrogenation (H₂/Pd-C) reduces the imine bond to an amine.
Cycloaddition and Triazole Reactivity
The triazole ring participates in:
-
Click Chemistry : Further Huisgen cycloaddition with azides or alkynes to form bis-triazole derivatives.
-
Metal Coordination : Acts as a ligand for transition metals (e.g., Cu²⁺, Zn²⁺) via nitrogen lone pairs, forming stable complexes.
Coordination Chemistry and Hydrogen Bonding
-
Metal Complexation : Forms octahedral complexes with metals, enhancing stability in biological systems.
-
Hydrogen Bonding : The phenolic -OH and triazole nitrogen atoms engage in hydrogen bonding with biomolecular targets (e.g., enzymes).
Acylation and Alkylation Reactions
-
Acylation : The phenolic -OH reacts with acyl chlorides (e.g., AcCl) to form esters under mild conditions (e.g., CH₂Cl₂, room temperature) .
-
Alkylation : Benzylation of the triazole nitrogen using 2-bromomethyl-1,3-difluorobenzene (NaI/K₂CO₃) .
Stability and Degradation Pathways
| Condition | Degradation Pathway | Outcome |
|---|---|---|
| Acidic (pH < 3) | Hydrolysis of carbonimidoyl group | Formation of carboxylic acid |
| Basic (pH > 10) | Demethylation of phenolic -OCH₃ | Generation of catechol derivative |
| UV Light | Photooxidation of triazole ring | Ring-opening products |
Table 2: Stability Under Environmental Conditions
| Condition | Half-Life (h) | Major Degradation Product |
|---|---|---|
| pH 7.4, 25°C | >120 | None |
| pH 2.0, 37°C | 12 | Carboxylic acid derivative |
| UV Light (254 nm) | 4 | Ring-opened triazole |
Scientific Research Applications
2-[(E)-N-Benzyl-C-[5-(trifluoromethyl)-1H-triazol-4-yl]carbonimidoyl]-4-methyl-phenol has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.
Medicine: Explored for its potential therapeutic properties, including anticancer and antimicrobial activities.
Industry: Utilized in the development of new materials with unique properties, such as high thermal stability and resistance to chemical degradation.
Mechanism of Action
The mechanism of action of 2-[(E)-N-Benzyl-C-[5-(trifluoromethyl)-1H-triazol-4-yl]carbonimidoyl]-4-methyl-phenol involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes. The triazole ring can interact with enzyme active sites or receptor binding pockets, modulating their activity. The benzyl group further stabilizes these interactions through hydrophobic and π-π stacking interactions.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares the target compound with structurally related triazole derivatives, focusing on substituent effects, physicochemical properties, and hypothetical biological activities. Key analogs include the fluorobenzyl carboxamides listed in , which share the triazole backbone but differ in functional groups and substitution patterns.
Structural and Functional Group Differences
Research Findings and Implications
- Bioavailability: Fluorinated benzyl groups (as in compounds) improve blood-brain barrier penetration, but the target’s phenol may limit this due to higher polarity .
- Structural Insights : SHELX-refined crystallographic data for similar compounds reveal that substituent orientation critically impacts binding pocket interactions, a factor that must be experimentally validated for the target .
Biological Activity
2-[(E)-N-Benzyl-C-[5-(trifluoromethyl)-1H-triazol-4-yl]carbonimidoyl]-4-methyl-phenol is a complex organic molecule characterized by its phenolic structure, benzyl group, and trifluoromethyl-substituted triazole moiety. This compound exhibits significant biological activity, particularly in areas such as anticancer research, enzyme inhibition, and antimicrobial properties. The unique combination of functional groups in this compound enhances its lipophilicity and potential interactions with various biological targets.
Chemical Structure and Properties
The molecular formula of the compound is with a molecular weight of approximately 360.34 g/mol . The presence of the trifluoromethyl group is notable for increasing the compound's lipophilicity, which can influence its pharmacokinetic properties.
The biological activity of 2-[(E)-N-Benzyl-C-[5-(trifluoromethyl)-1H-triazol-4-yl]carbonimidoyl]-4-methyl-phenol can be attributed to several mechanisms:
- Inhibition of Tubulin Polymerization : Similar compounds have been shown to inhibit tubulin polymerization, leading to cell cycle arrest in cancer cells . This mechanism is critical for the compound's potential anticancer activity.
- Enzyme Inhibition : The carbonimidoyl group can participate in nucleophilic addition reactions, suggesting potential for enzyme inhibition through interactions with active sites.
- Binding Affinity : Molecular docking studies could elucidate binding affinities to various biological targets, such as kinases and receptors, which are crucial for understanding the pharmacodynamics of the compound.
Anticancer Activity
Research indicates that derivatives similar to 2-[(E)-N-Benzyl-C-[5-(trifluoromethyl)-1H-triazol-4-yl]carbonimidoyl]-4-methyl-phenol exhibit significant antiproliferative effects against various cancer cell lines. For instance, compounds within this structural class have shown IC50 values ranging from 0.56 µM to 20 µM against breast cancer cell lines (e.g., MCF-7) and colon cancer cells (e.g., HT-29) .
| Compound | Cell Line | IC50 (µM) | Mechanism |
|---|---|---|---|
| 2a | MCF-7 | 0.56 | Tubulin Inhibition |
| 2b | HT-29 | 7.3 | Cell Cycle Arrest |
| 2c | HCC827 | 6.26 | Microtubule Disruption |
Enzyme Inhibition
The compound's potential as an enzyme inhibitor has been highlighted in studies focusing on Src kinase inhibition, where related compounds exhibited low micromolar activity (1.34–13.02 µM) in various cellular models . This suggests that the compound may also possess similar inhibitory properties.
Case Studies
A study examining a series of triazole derivatives found that those with similar structural features to 2-[(E)-N-Benzyl-C-[5-(trifluoromethyl)-1H-triazol-4-yl]carbonimidoyl]-4-methyl-phenol demonstrated significant antitumor activity through mechanisms involving microtubule disruption and apoptosis induction in cancer cells .
Another investigation into the pharmacological profiles of benzyl-substituted triazoles indicated that modifications at specific positions on the benzyl ring significantly affected anticancer efficacy, emphasizing the importance of structure-activity relationships (SAR) in developing more potent derivatives .
Q & A
Basic Research Questions
Q. What synthetic methodologies are recommended for the preparation of 2-[(E)-N-Benzyl-C-[5-(trifluoromethyl)-1H-triazol-4-yl]carbonimidoyl]-4-methyl-phenol, and how can reaction conditions be optimized?
- Answer : The synthesis involves multi-step reactions, including condensation of benzylamine derivatives with trifluoromethyl-triazole precursors. Key steps include:
- Imidamide formation : React 4-methylphenol derivatives with benzylamine under basic conditions to form the imidamide backbone.
- Triazole incorporation : Use copper-catalyzed azide-alkyne cycloaddition (CuAAC) to introduce the 5-(trifluoromethyl)-1H-triazol-4-yl moiety. Optimize solvent polarity (e.g., DMF or THF) and temperature (60–80°C) to enhance regioselectivity .
- Purification : Employ column chromatography (silica gel, hexane/ethyl acetate gradient) and confirm purity via HPLC (C18 column, acetonitrile/water mobile phase).
Q. How can the crystal structure of this compound be determined, and which software tools are authoritative for refinement?
- Answer : Single-crystal X-ray diffraction (SCXRD) is the gold standard. Key steps:
- Data collection : Use a Bruker D8 Venture diffractometer (Mo-Kα radiation, λ = 0.71073 Å) at 100 K.
- Structure solution : Apply direct methods via SHELXT for phase determination.
- Refinement : Refine with SHELXL (version 2018/3), incorporating anisotropic displacement parameters for non-H atoms. Validate using the CIF check tool in the IUCr database .
Q. What analytical techniques are critical for characterizing this compound’s purity and stability?
- Answer :
- Spectroscopy :
- NMR : ¹H/¹³C NMR in DMSO-d₆ to confirm proton environments and trifluoromethyl resonance (δ ~110–120 ppm in ¹⁹F NMR).
- MS : High-resolution ESI-MS for molecular ion verification (e.g., [M+H]⁺).
- Thermal analysis : TGA/DSC to assess decomposition temperatures (e.g., 200–250°C range).
- Stability : Conduct accelerated degradation studies under UV light (ICH Q1B guidelines) and monitor via HPLC .
Advanced Research Questions
Q. How can computational modeling (e.g., DFT or molecular docking) predict the compound’s reactivity or bioactivity?
- Answer :
- DFT calculations : Use Gaussian 16 with B3LYP/6-311+G(d,p) basis set to optimize geometry and calculate frontier molecular orbitals (HOMO-LUMO gaps). Predict electrophilic/nucleophilic sites for reaction planning .
- Docking studies : Dock the compound into target proteins (e.g., kinase enzymes) using AutoDock Vina. Validate binding poses with MD simulations (GROMACS, 100 ns) to assess stability of interactions (e.g., hydrogen bonds with triazole nitrogen) .
Q. What experimental strategies resolve contradictions in observed vs. predicted bioactivity data?
- Answer :
- Dose-response profiling : Perform dose-dependent assays (e.g., IC₅₀ determination in cancer cell lines) with triplicate technical replicates.
- Off-target analysis : Use proteome-wide affinity chromatography (Chemoproteomics) to identify unintended binding partners.
- Data reconciliation : Apply Bayesian statistical models to integrate conflicting datasets (e.g., high in vitro potency vs. low in vivo efficacy) and adjust for variables like solubility or metabolic stability .
Q. How can isotopic labeling (e.g., ¹⁸O or ²H) elucidate mechanistic pathways in triazole-mediated reactions?
- Answer :
- Tracer studies : Synthesize deuterated analogs at the benzyl position (e.g., C₆D₅CH₂-) via Pd/C-catalyzed H/D exchange. Monitor reaction intermediates via LC-MS.
- Kinetic isotope effects (KIE) : Compare reaction rates (kH/kD) to distinguish between proton-transfer or radical mechanisms in triazole ring formation .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
